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Compound of Interest

Compound Name: Nitrourea

Cat. No.: B1361781

Introduction

Nitrourea (CHsN30Os) is a highly energetic compound used in research and development for its
explosive properties and as a chemical intermediate.[1][2] It is a colorless to white crystalline
solid that is powerfully explosive and sensitive to heat and shock.[1][3][4] Due to its inherent
instability and hazardous nature, strict adherence to safety protocols is paramount to ensure
the well-being of laboratory personnel and the protection of the research environment. This
document provides a comprehensive guide for the safe handling, storage, and disposal of
nitrourea, intended for researchers, scientists, and drug development professionals.

Hazard Identification and Properties

Nitrourea is classified as a Division 1.1D explosive, with its primary hazard being the blast
from an instantaneous explosion.[1] It is sensitive to heat and shock and decomposes around
155-160°C, emitting toxic nitrogen oxide fumes.[1][3][4][5] The compound is also a strong
oxidizing agent and can react violently, potentially leading to detonation, when mixed with
reducing agents like hydrides, sulfides, and nitrides.[3][4]

Data Presentation: Physical and Chemical Properties

The key physical and chemical properties of nitrourea are summarized in the table below for

easy reference.
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Property Value Citations
Molecular Formula CHsNs0s [1]
Molar Mass 105.05 g/mol [1][4]

Colorless to white crystalline
Appearance ] [1103114]
solid/powder

Density 1.73 g/cm3 [1]

Decomposition Temp. ~155-160 °C [1][5]

N Soluble in water, ethanol,
Solubility [1][2]
methanol, acetone

Mildly sensitive to heat and
- shock; prone to hydrolysis;
Stability , [11[2][3]
decomposes in the presence

of alkali

Decomposition Pathways

Understanding the decomposition of nitrourea is crucial for its safe handling. The compound is
unstable and can decompose through several pathways, primarily influenced by heat and
hydrolysis. Thermal decomposition primarily yields isocyanic acid and nitramide, a highly
unstable intermediate that rapidly decomposes further.[1][5] In aqueous or acidic conditions,
nitrourea hydrolyzes to form isocyanic acid and nitroamide.[1]
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Caption: Decomposition pathway of nitrourea.

Experimental Protocols: Standard Operating
Procedures

The following protocols must be strictly followed when working with nitrourea. All operations
should be conducted within a certified chemical fume hood or an appropriate containment
enclosure.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to mitigate risks of exposure and injury. The table below outlines
the required PPE for different handling scenarios.
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. Eye | Face Hand Body Respiratory
Scenario . . . .
Protection Protection Protection Protection
o Chemical- Not required in
Receiving & Safety glasses ] Buttoned lab )
o ) resistant gloves well-ventilated
Storage with side shields o coat
(e.g., nitrile) area
] ] NIOSH-approved
o Chemical safety Double-gloved Flame-resistant )
Weighing & i ) respirator for
goggles and face  with chemical- lab coat; ) )
Transfer dusts if notin a

shield

resistant gloves

chemical apron

fume hood][6]

Use in Reaction

Chemical safety
goggles and face
shield

Double-gloved
with chemical-

resistant gloves

Flame-resistant
lab coat;

chemical apron

Work must be
conducted in a

fume hood

Waste Disposal

Chemical safety
goggles and face
shield

Heavy-duty
chemical-

resistant gloves

Flame-resistant
lab coat;

chemical apron

Work must be
conducted in a

fume hood

Receiving and Storage Protocol

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Do not handle a compromised container.

o Storage Location: Store nitrourea in a designated, locked, and properly labeled explosives

storage magazine or a dedicated, explosion-proof refrigerator. The storage area must be

cool, dry, and well-ventilated.

» Incompatibilities: Store away from reducing agents, bases, acids, and sources of heat,
shock, or friction.[3][4]

» Container: Keep in the original, tightly sealed container. Ensure the container is made of a

compatible material, such as hard glass, as alkali from soft glass can promote

decomposition.

e Inventory: Maintain a detailed inventory, recording dates of receipt and use. Due to its

tendency to hydrolyze, do not store nitrourea for extended periods.[2]
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Weighing and Handling Protocol

e Work Area Preparation: Conduct all handling within a chemical fume hood with the sash at
the lowest practical height. The work surface should be clean and free of clutter.

e Grounding: Ensure all equipment used for handling is properly grounded to prevent static
discharge.[3]

» Tools: Use non-sparking tools made of materials like plastic or ceramic for all transfers. Avoid
metal spatulas.

» Weighing: Weigh nitrourea on anti-static weighing paper. Handle the material gently to avoid
friction and shock.

e Quantity: Handle only the minimum quantity of material required for the experiment.

e Transfer: When adding to a reaction vessel, do so slowly and in small portions.

Disposal Protocol

o Excess Material: Do not return excess nitrourea to the original container.

o Decontamination of Equipment: Carefully decontaminate all glassware and equipment that
has been in contact with nitrourea. Rinse thoroughly with a suitable solvent (e.g., water,
ethanol) in a fume hood.

o Waste Disposal: All nitrourea waste, including contaminated materials like gloves and
weighing paper, must be treated as hazardous explosive waste.

o Chemical Neutralization: For small residual amounts, controlled hydrolysis can be used as a
disposal method.[2] This should only be performed by trained personnel following a specific,
validated institutional protocol.

e Collection: Collect all hazardous waste in clearly labeled, sealed containers for disposal by
certified hazardous waste personnel.

Emergency Procedures
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Immediate and correct response to an emergency is critical. All personnel working with
nitrourea must be familiar with these procedures.

Spill Response

In the event of a spill, follow the workflow below. The primary objective is to ensure personnel

safety and prevent ignition.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1361781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Spill Detected

Alert personnel in immediate area

,

Assess spill size
(Is it manageable?)

EVACUATE AREA Don appropriate PPE
Isolate for at least 500m [6] (CLERE )]

Call Emergency Services Eliminate all ignition sources
gency (sparks, flames) [5]

Gently sweep solid material
(Avoid dust generation) [3]

Collect in a sealed, labeled
hazardous waste container

Decontaminate spill area

Report incident to supervisor
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Caption: Emergency workflow for a nitrourea spill.
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Fire Response
o DO NOT attempt to fight a fire that has reached or is approaching nitrourea storage or
cargo.[3][4] The material may explode.

o Activate the nearest fire alarm.

e Immediately evacuate the area. For a cargo fire, clear the area for at least 1600 meters (1
mile) in all directions and allow the fire to burn.[3]

» Notify emergency responders of the location and nature of the hazard.

First Aid Measures

» Skin Contact: Immediately remove contaminated clothing.[7] Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes.[8] Seek immediate medical
attention.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[8] Remove contact lenses if present and easy to do. Seek
immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

 Ingestion: Do not induce vomiting.[7] If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://cameochemicals.noaa.gov/chemical/12124
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrourea
https://energetics.chm.uri.edu/system/files/UN%20and%20NU.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_bis_3_acetylphenyl_thiourea.pdf
https://activeagriscience.com/wp-content/uploads/2023/06/Handling-emergencies-with-AAS-Products-June23-2023.pdf
https://www.trentu.ca/scienceservices/sites/trentu.ca.scienceservices/files/documents/EmergencyProcedures.pdf
https://www.benchchem.com/product/b1361781#experimental-protocol-for-the-safe-handling-of-nitrourea
https://www.benchchem.com/product/b1361781#experimental-protocol-for-the-safe-handling-of-nitrourea
https://www.benchchem.com/product/b1361781#experimental-protocol-for-the-safe-handling-of-nitrourea
https://www.benchchem.com/product/b1361781#experimental-protocol-for-the-safe-handling-of-nitrourea
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361781?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

